Cas no 894061-64-4 (methyl 4-(2-{6-(3-methoxyphenyl)-1,2,4triazolo4,3-bpyridazin-3-ylsulfanyl}acetamido)benzoate)

• Product Name: methyl 4-(2-{6-(3-methoxyphenyl)-1,2,4triazolo4,3-bpyridazin-3-ylsulfanyl}acetamido)benzoate
• CAS No: 894061-64-4
• MF: C₂₂H₁₉N₅O₄S
• MW: 449.482362985611
• CID: 5815887
• PubChem ID: 18572272
• Update Time: 2025-10-19

methyl 4-(2-{6-(3-methoxyphenyl)-1,2,4triazolo4,3-bpyridazin-3-ylsulfanyl}acetamido)benzoate Chemical and Physical Properties

Names and Identifiers

• methyl 4-[[2-[[6-(3-methoxyphenyl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]sulfanyl]acetyl]amino]benzoate
• methyl 4-(2-{[6-(3-methoxyphenyl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]sulfanyl}acetamido)benzoate
• methyl 4-(2-((6-(3-methoxyphenyl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)thio)acetamido)benzoate
• F2506-1304
• 894061-64-4
• AKOS024654130
• methyl 4-(2-{6-(3-methoxyphenyl)-1,2,4triazolo4,3-bpyridazin-3-ylsulfanyl}acetamido)benzoate

• Inchi： 1S/C22H19N5O4S/c1-30-17-5-3-4-15(12-17)18-10-11-19-24-25-22(27(19)26-18)32-13-20(28)23-16-8-6-14(7-9-16)21(29)31-2/h3-12H,13H2,1-2H3,(H,23,28)
• InChI Key： AFEJTDYLTXWAJD-UHFFFAOYSA-N
• SMILES： C(OC)(=O)C1=CC=C(NC(CSC2N3C(=NN=2)C=CC(C2=CC=CC(OC)=C2)=N3)=O)C=C1

Computed Properties

• Exact Mass: 449.11577528g/mol
• Monoisotopic Mass: 449.11577528g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 32
• Rotatable Bond Count: 8
• Complexity: 648
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 133Ų

Additional information on methyl 4-(2-{6-(3-methoxyphenyl)-1,2,4triazolo4,3-bpyridazin-3-ylsulfanyl}acetamido)benzoate

Recent Advances in the Study of Methyl 4-(2-{6-(3-Methoxyphenyl)-1,2,4-Triazolo[4,3-b]Pyridazin-3-ylsulfanyl}Acetamido)Benzoate (CAS: 894061-64-4)

The compound methyl 4-(2-{6-(3-methoxyphenyl)-1,2,4-triazolo[4,3-b]pyridazin-3-ylsulfanyl}acetamido)benzoate (CAS: 894061-64-4) has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique triazolopyridazine scaffold, has shown promising potential in various therapeutic applications, particularly in the modulation of key biological pathways. Recent studies have focused on its synthesis, structural optimization, and pharmacological evaluation, shedding light on its mechanism of action and therapeutic efficacy.

One of the most notable advancements in the study of this compound is its role as a potent inhibitor of specific kinase targets. Kinases play a critical role in cellular signaling and are often implicated in diseases such as cancer, inflammation, and neurodegenerative disorders. Researchers have demonstrated that methyl 4-(2-{6-(3-methoxyphenyl)-1,2,4-triazolo[4,3-b]pyridazin-3-ylsulfanyl}acetamido)benzoate exhibits high selectivity and affinity for certain kinase isoforms, making it a valuable candidate for further drug development. Structural-activity relationship (SAR) studies have been conducted to optimize its binding properties and enhance its pharmacokinetic profile.

In addition to its kinase inhibitory activity, recent investigations have explored the compound's potential as an anti-inflammatory agent. Preclinical studies have shown that it can effectively suppress the production of pro-inflammatory cytokines and chemokines, suggesting its utility in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease. The compound's ability to modulate immune responses without significant cytotoxicity has been a key focus of these studies, highlighting its therapeutic window and safety profile.

Another area of interest is the compound's application in oncology. Preliminary in vitro and in vivo studies have indicated that methyl 4-(2-{6-(3-methoxyphenyl)-1,2,4-triazolo[4,3-b]pyridazin-3-ylsulfanyl}acetamido)benzoate can induce apoptosis in cancer cells by targeting specific signaling pathways. Its ability to synergize with existing chemotherapeutic agents has also been investigated, offering a potential strategy for combination therapy. These findings underscore the compound's versatility and its potential to address unmet medical needs in cancer treatment.

The synthesis of methyl 4-(2-{6-(3-methoxyphenyl)-1,2,4-triazolo[4,3-b]pyridazin-3-ylsulfanyl}acetamido)benzoate has been refined to improve yield and purity, facilitating its use in further research and development. Recent methodologies have employed green chemistry principles to minimize environmental impact, reflecting the growing emphasis on sustainable practices in pharmaceutical manufacturing. Analytical techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy have been instrumental in characterizing the compound and ensuring its quality.

Looking ahead, the next phase of research will likely focus on advancing methyl 4-(2-{6-(3-methoxyphenyl)-1,2,4-triazolo[4,3-b]pyridazin-3-ylsulfanyl}acetamido)benzoate through preclinical and clinical trials. Challenges such as bioavailability, metabolic stability, and formulation optimization will need to be addressed to fully realize its therapeutic potential. Collaborative efforts between academia and industry will be crucial in overcoming these hurdles and translating the compound's promise into tangible clinical benefits.

In conclusion, methyl 4-(2-{6-(3-methoxyphenyl)-1,2,4-triazolo[4,3-b]pyridazin-3-ylsulfanyl}acetamido)benzoate (CAS: 894061-64-4) represents a compelling area of research in chemical biology and medicinal chemistry. Its diverse pharmacological activities, coupled with ongoing advancements in its synthesis and characterization, position it as a promising candidate for future therapeutic applications. Continued exploration of its mechanisms and optimization of its properties will be essential in unlocking its full potential.